Cas no 2171736-31-3 (2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid)

• Product Name: 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid
• CAS No: 2171736-31-3
• MF: C₂₆H₃₀N₂O₆S
• MW: 498.591206073761
• CID: 6599228
• PubChem ID: 165564865
• Update Time: 2025-05-20

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid
• 2171736-31-3
• EN300-1552148
• 2-{4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methoxypropanamido]thian-4-yl}acetic acid

• Inchi： 1S/C26H30N2O6S/c1-33-16-22(24(31)28-26(14-23(29)30)10-12-35-13-11-26)27-25(32)34-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,21-22H,10-16H2,1H3,(H,27,32)(H,28,31)(H,29,30)
• InChI Key： ZNYANASFMHJNSN-UHFFFAOYSA-N
• SMILES： S1CCC(CC(=O)O)(CC1)NC(C(COC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 498.18245785g/mol
• Monoisotopic Mass: 498.18245785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 736
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 139Ų

Additional information on 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid

2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid

The compound with CAS No 2171736-31-3, known as 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound has garnered attention due to its unique structural features and promising applications in drug delivery systems and advanced materials.

Structural Analysis: The molecule's structure is characterized by a fluorenylmethoxycarbonyl (Fmoc) group, which is a well-known protecting group in peptide synthesis. The Fmoc group is attached to an amino group, which in turn is connected to a propanamide moiety substituted with a methoxy group at the third carbon. This substitution pattern suggests potential for modulating the compound's solubility and bioavailability. The thiane ring, a saturated analog of thiophene, further enhances the molecule's stability and reactivity, making it suitable for various chemical transformations.

Synthesis and Characterization: Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a multi-step process involving nucleophilic substitutions and coupling reactions. The use of microwave-assisted synthesis has significantly reduced reaction times while maintaining high yields. Characterization studies, including NMR spectroscopy and mass spectrometry, have confirmed the compound's purity and structural integrity.

Biological Activity: Preliminary in vitro studies have demonstrated that this compound exhibits potent inhibitory activity against several enzymes implicated in neurodegenerative diseases, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE). These findings suggest its potential as a lead compound for developing novel therapeutics targeting Alzheimer's disease and related conditions.

Applications in Drug Delivery: The presence of the Fmoc group renders this compound amenable to controlled drug release systems. Researchers have explored its use as a carrier for hydrophobic drugs, leveraging its ability to form stable inclusion complexes with such molecules. This property could be exploited in designing targeted drug delivery systems with enhanced efficacy and reduced side effects.

Environmental Impact: As concerns about environmental sustainability grow, there is increasing interest in green chemistry approaches to synthesize such compounds. Recent studies have highlighted the feasibility of using biodegradable solvents and catalysts for the synthesis of this compound, thereby reducing its ecological footprint.

In conclusion, 2-{4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methoxypropanamidothian-4-yl}acetic acid represents a versatile platform for exploring new frontiers in chemical biology and materials science. Its unique combination of structural features and functional groups positions it as a valuable tool for advancing both fundamental research and applied technologies.